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Compound of Interest

Compound Name: 4-Chloropiperidine hydrochloride

Cat. No.: B1321902 Get Quote

Technical Support Center: 4-Chloropiperidine
Hydrochloride
This guide provides essential safety information, handling protocols, and disposal procedures

for 4-Chloropiperidine hydrochloride. It is intended for researchers, scientists, and

professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Chloropiperidine hydrochloride?

A1: 4-Chloropiperidine hydrochloride is harmful if swallowed, causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] It is important to handle this compound

with appropriate personal protective equipment (PPE) in a well-ventilated area.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 4-Chloropiperidine hydrochloride, it is essential to wear appropriate

protective eyeglasses or chemical safety goggles, protective gloves to prevent skin exposure,

and protective clothing.[2] All handling should be conducted in a chemical fume hood to avoid

inhalation of dust or vapors.[3]

Q3: What should I do in case of accidental exposure?
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A3:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[4] Consult a physician.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[4] Seek

medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[4]

Q4: How should 4-Chloropiperidine hydrochloride be stored?

A4: Store in a tightly closed container in a dry, cool, and well-ventilated place away from

incompatible substances such as oxidizing agents. Some sources also recommend storing at

0-8°C.[5]

Q5: What are the known incompatibilities of this compound?

A5: 4-Chloropiperidine hydrochloride is incompatible with strong oxidizing agents and

bases. Mixing with incompatible materials can lead to the release of toxic gases or other

hazardous reactions. For instance, mixing with bleach can produce toxic gases like chloramine,

chlorine, and hydrogen cyanide.[6]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/sds5382-19-4.html
https://www.lookchem.com/sds5382-19-4.html
https://www.lookchem.com/sds5382-19-4.html
https://www.lookchem.com/sds5382-19-4.html
https://www.benchchem.com/product/b1321902?utm_src=pdf-body
https://www.chemimpex.com/products/17350
https://www.benchchem.com/product/b1321902?utm_src=pdf-body
https://wp.stolaf.edu/chemical-hygiene/chlorine-bleach-safety-incompatible-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Solution

Caking or clumping of the solid

material

Hygroscopic nature of the

compound (absorbs moisture

from the air)

Store the compound in a tightly

sealed container in a

desiccator or a dry, well-

ventilated area.

Discoloration of the compound
Instability due to improper

storage or contamination

Ensure storage conditions are

met as per the safety data

sheet (cool, dry, well-

ventilated, away from light and

incompatible materials). If

discoloration is significant, it

may indicate degradation, and

the compound should be

disposed of properly.

Irritation to respiratory tract

during handling
Inhalation of dust particles

Always handle the compound

within a certified chemical

fume hood. Ensure adequate

ventilation. Use appropriate

respiratory protection if

necessary.

Quantitative Data Summary
Property Value Source

Molecular Formula C₅H₁₁Cl₂N [1]

Molecular Weight 156.05 g/mol [1]

Appearance
White to off-white or beige

crystalline solid/powder
[7]

Melting Point 160 - 165 °C / 320 - 329 °F

Solubility Soluble in water [8][7]
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Protocol 1: Safe Handling of 4-Chloropiperidine
Hydrochloride

Preparation: Before handling, ensure a certified chemical fume hood is operational. Have an

eyewash station and safety shower readily accessible.[2]

Personal Protective Equipment (PPE): Wear chemical safety goggles, nitrile gloves, and a

lab coat.

Weighing and Transfer: Conduct all weighing and transfer operations within the chemical

fume hood to minimize dust inhalation. Use a spatula for transferring the solid. Avoid creating

dust.

Dissolving: If preparing a solution, add the solid slowly to the solvent while stirring in a closed

or contained system.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all

equipment and the work area to remove any residual contamination.

Protocol 2: Disposal of 4-Chloropiperidine
Hydrochloride Waste

Waste Collection: Collect all waste material (including contaminated consumables) in a

designated, properly labeled hazardous waste container.

Container Labeling: The label should clearly state "Hazardous Waste" and include the

chemical name: "4-Chloropiperidine hydrochloride".

Storage of Waste: Store the waste container in a designated, secure area away from

incompatible materials.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do

not dispose of this chemical down the drain or in regular trash.[3][9]
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Caption: Workflow for the safe handling and disposal of 4-Chloropiperidine hydrochloride.

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap & water for 15 min.
Remove contaminated clothing.

Rinse with water for 15 min.
Hold eyelids open.

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention
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Caption: Decision tree for first aid response to 4-Chloropiperidine hydrochloride exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1321902?utm_src=pdf-body
https://www.benchchem.com/product/b1321902?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloropiperidine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloropiperidine-hydrochloride
https://pim-resources.coleparmer.com/sds/96225.pdf
https://www.fishersci.com/store/msds?partNumber=AC109215000&countryCode=US&language=en
https://www.lookchem.com/sds5382-19-4.html
https://www.chemimpex.com/products/17350
https://wp.stolaf.edu/chemical-hygiene/chlorine-bleach-safety-incompatible-chemicals/
https://www.chembk.com/en/chem/4-CHLORO-PIPERIDINE%20HYDROCHLORIDE
https://cymitquimica.com/cas/5382-19-4/
https://www.fishersci.com/store/msds?partNumber=AAA13243&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1321902#safe-handling-and-disposal-of-4-chloropiperidine-hydrochloride
https://www.benchchem.com/product/b1321902#safe-handling-and-disposal-of-4-chloropiperidine-hydrochloride
https://www.benchchem.com/product/b1321902#safe-handling-and-disposal-of-4-chloropiperidine-hydrochloride
https://www.benchchem.com/product/b1321902#safe-handling-and-disposal-of-4-chloropiperidine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1321902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

